Cas no 1806348-50-4 (2,4-Dibromo-5-(difluoromethoxy)phenylacetic acid)
1806348-50-4 structure
Product Name:2,4-Dibromo-5-(difluoromethoxy)phenylacetic acid
CAS No:1806348-50-4
MF:C9H6Br2F2O3
MW:359.94694852829
CID:4707520
Update Time:2023-08-15
2,4-Dibromo-5-(difluoromethoxy)phenylacetic acid Chemical and Physical Properties
Names and Identifiers
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- 2,4-Dibromo-5-(difluoromethoxy)phenylacetic acid
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- Inchi： 1S/C9H6Br2F2O3/c10-5-3-6(11)7(16-9(12)13)1-4(5)2-8(14)15/h1,3,9H,2H2,(H,14,15)
- InChI Key： CLCIZCPNWBGVAN-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C=C1CC(=O)O)OC(F)F)Br
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 253
- Topological Polar Surface Area: 46.5
2,4-Dibromo-5-(difluoromethoxy)phenylacetic acid Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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